Cas no 24972-04-1 (Piceno[3,4-b]oxirene(9CI))

Piceno[3,4-b]oxirene(9CI) structure
Piceno[3,4-b]oxirene(9CI) structure
Product name:Piceno[3,4-b]oxirene(9CI)
CAS No:24972-04-1
MF:C22H12O
MW:292.330085754395
CID:274012
PubChem ID:71358865

Piceno[3,4-b]oxirene(9CI) Chemical and Physical Properties

Names and Identifiers

    • Piceno[3,4-b]oxirene(9CI)
    • Oxireno[c]picene
    • Picene,3,4-epoxy- (8CI)
    • 24972-04-1
    • Piceno[3,4-b]oxirene
    • DTXSID20782795
    • Inchi: InChI=1S/C22H12O/c1-2-4-14-13(3-1)5-6-16-15(14)7-8-18-17(16)9-10-20-19(18)11-12-21-22(20)23-21/h1-12H
    • InChI Key: OYBRPWVHTRCLSZ-UHFFFAOYSA-N
    • SMILES: C1C=CC2C3=CC=C4C5C=CC6OC=6C=5C=CC4=C3C=CC=2C=1

Computed Properties

  • Exact Mass: 292.08886
  • Monoisotopic Mass: 292.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53

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